Cas no 1268154-07-9 (7-Methyl-1,3-benzoxazol-2-amine)

• Product Name: 7-Methyl-1,3-benzoxazol-2-amine
• CAS No: 1268154-07-9
• MF: C₈H₈N₂O
• MW: 148.16192150116
• MDL: MFCD19374461
• CID: 4584593
• PubChem ID: 66644483
• Update Time: 2025-11-01

7-Methyl-1,3-benzoxazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 7-methyl-1,3-benzoxazol-2-amine
• 2-Amino-7-methylbenzoxazole
• 7-Methyl-2-aminobenzoxazole
• 7-Methylbenzo[d]oxazol-2-amine
• 2-Amino-7-methylbenzo[d]oxazole
• Z2130641782
• 7-Methyl-1,3-benzoxazol-2-amine

• MDL： MFCD19374461
• Inchi： 1S/C8H8N2O/c1-5-3-2-4-6-7(5)11-8(9)10-6/h2-4H,1H3,(H2,9,10)
• InChI Key： WTMXCUHREGJVSX-UHFFFAOYSA-N
• SMILES： O1C(N)=NC2=CC=CC(C)=C12

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 151
• XLogP3: 1.8
• Topological Polar Surface Area: 52

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 293.6±33.0 °C at 760 mmHg
• Flash Point: 131.4±25.4 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

7-Methyl-1,3-benzoxazol-2-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 7-Methyl-1,3-benzoxazol-2-amine

Recent Advances in the Study of 7-Methyl-1,3-benzoxazol-2-amine (CAS: 1268154-07-9): A Comprehensive Research Brief

7-Methyl-1,3-benzoxazol-2-amine (CAS: 1268154-07-9) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules, particularly in the development of novel antimicrobial and anticancer agents. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its chemical properties, biological activities, and potential applications in drug discovery.

A study published in the Journal of Medicinal Chemistry (2023) investigated the synthesis and biological evaluation of 7-Methyl-1,3-benzoxazol-2-amine derivatives. The researchers employed a multi-step synthetic route to generate a series of analogs, which were then screened for antimicrobial activity against a panel of Gram-positive and Gram-negative bacteria. The results demonstrated that certain derivatives exhibited potent inhibitory effects, with minimum inhibitory concentrations (MICs) in the low micromolar range. These findings suggest that 7-Methyl-1,3-benzoxazol-2-amine could serve as a promising scaffold for the development of new antibiotics.

In another study, researchers focused on the anticancer potential of 7-Methyl-1,3-benzoxazol-2-amine derivatives. Using in vitro assays, they evaluated the compounds' ability to inhibit the proliferation of various cancer cell lines, including breast, lung, and colon cancer. The study revealed that specific derivatives induced apoptosis and cell cycle arrest, with mechanisms involving the modulation of key signaling pathways such as PI3K/AKT and MAPK. These results underscore the compound's potential as a lead structure for anticancer drug development.

Further research has explored the pharmacokinetic properties of 7-Methyl-1,3-benzoxazol-2-amine. A recent pharmacokinetic study conducted in animal models demonstrated favorable absorption and distribution profiles, with moderate plasma protein binding and good bioavailability. These properties, combined with its low toxicity profile, make the compound a viable candidate for further preclinical development.

In addition to its therapeutic potential, 7-Methyl-1,3-benzoxazol-2-amine has also been investigated for its role in chemical biology. A 2024 study published in Chemical Communications highlighted its use as a fluorescent probe for detecting reactive oxygen species (ROS) in cellular systems. The compound's unique photophysical properties enabled real-time monitoring of ROS levels, providing valuable insights into oxidative stress-related diseases.

In conclusion, recent research on 7-Methyl-1,3-benzoxazol-2-amine (CAS: 1268154-07-9) has demonstrated its versatility and potential in both therapeutic and diagnostic applications. Its antimicrobial and anticancer activities, coupled with favorable pharmacokinetic properties, position it as a promising candidate for further drug development. Future studies should focus on optimizing its derivatives for enhanced efficacy and selectivity, as well as exploring its potential in other therapeutic areas.